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Compound of Interest

Compound Name: SB-435495 hydrochloride

Cat. No.: B15139933 Get Quote

Welcome to the technical support center for SB-435495 hydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on effectively using this potent Lp-PLA2 inhibitor in cell culture experiments. Here you will find

frequently asked questions, troubleshooting advice, and detailed experimental protocols to help

you optimize your studies.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for SB-435495 hydrochloride?

A1: SB-435495 hydrochloride is a potent, selective, reversible, and non-covalent inhibitor of

lipoprotein-associated phospholipase A2 (Lp-PLA2).[1][2] Its high affinity for Lp-PLA2, with an

IC50 value of 0.06 nM, allows for specific targeting of this enzyme in in vitro and in vivo models.

[1]

Q2: What is the role of Lp-PLA2 in cellular signaling?

A2: Lp-PLA2 is an enzyme primarily associated with low-density lipoprotein (LDL) particles in

the blood.[3] It hydrolyzes oxidized phospholipids within LDL, generating pro-inflammatory and

pro-atherogenic products.[3] This process is linked to the progression of atherosclerosis and

other inflammatory conditions.[3][4]

Q3: What is a typical starting concentration range for SB-435495 hydrochloride in cell

culture?
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A3: The optimal concentration of SB-435495 hydrochloride is cell-type and assay-dependent.

A common starting point for in vitro experiments is in the low micromolar range. For example, a

concentration of 5 µM has been effectively used in human umbilical vein endothelial cells

(HUVECs). It is always recommended to perform a dose-response experiment to determine the

optimal concentration for your specific cell line and experimental conditions.

Q4: How should I prepare and store stock solutions of SB-435495 hydrochloride?

A4: SB-435495 hydrochloride is soluble in DMSO. For a 10 mM stock solution, dissolve the

appropriate amount of the compound in DMSO. It is recommended to prepare small aliquots of

the stock solution to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Q5: What are the potential off-target effects of SB-435495 hydrochloride?

A5: While SB-435495 is a highly selective inhibitor of Lp-PLA2, like all small molecule

inhibitors, the potential for off-target effects exists, especially at higher concentrations.[5][6][7] It

is crucial to include appropriate controls in your experiments, such as a vehicle control (DMSO)

and, if possible, a structurally related but inactive compound, to help distinguish between on-

target and off-target effects. Performing a dose-response analysis can also help identify a

concentration that is both effective and minimizes off-target activity.

Lp-PLA2 Signaling Pathway
The following diagram illustrates the signaling pathway involving Lp-PLA2 and the point of

inhibition by SB-435495.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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